Cas no 126190-14-5 (2,3-Dibromobenzene-1-thiol)

• Product Name: 2,3-Dibromobenzene-1-thiol
• CAS No: 126190-14-5
• MF: C₆H₄Br₂S
• MW: 267.968958854675
• CID: 2762187
• PubChem ID: 14581756
• Update Time: 2025-04-21

2,3-Dibromobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1951804
• 2,3-Dibromobenzene-1-thiol
• 126190-14-5
• DTXSID60561905

• Inchi： 1S/C6H4Br2S/c7-4-2-1-3-5(9)6(4)8/h1-3,9H
• InChI Key： NQPQDEPVFYQVMC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1S)Br

Computed Properties

• Exact Mass: 267.83800Da
• Monoisotopic Mass: 265.84005Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 1Ų